N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopenta[h][1]benzoxepin-5-amine

• IUPAC Name: N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopenta[h][1]benzoxepin-5-amine
• InChI: InChI=1S/C16H21NO/c1-3-11-9-14-15(17-13-6-7-13)5-2-8-18-16(14)10-12(11)4-1/h9-10,13,15,17H,1-8H2
• InChI Key: XNDJMXVRQHOOME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=C3CCCC3=C2)OC1)NC4CC4
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• CAS No.: 1153404-24-0

Description

N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine is a complex organic compound characterized by its unique cyclopropyl and benzoxepin structures. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications.

Preparation Methods

The synthesis of N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine involves multiple steps, starting from readily available precursors. One common synthetic route includes the cyclization of appropriate intermediates under controlled conditions. Industrial production methods often involve optimizing reaction conditions to maximize yield and purity, including the use of catalysts and specific solvents to facilitate the reaction .

Chemical Reactions Analysis

N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used to reduce specific functional groups within the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentahbenzoxepin-5-amine can be compared with other similar compounds, such as:

Spiro cyclopropanes: These compounds also contain a cyclopropyl group and exhibit similar biological activities.

Benzoxepins: Compounds with a benzoxepin structure share some chemical properties and potential applications. The uniqueness of N-cyclopropyl-3,4,5,7,8,9-hexahydro-2H-cyclopentabenzoxepin-5-amine lies in its specific combination of structural features, which may confer distinct biological activities and chemical reactivity.